Cas no 886493-92-1 (N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide)

• Product Name: N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide
• CAS No: 886493-92-1
• MF: C₁₇H₁₆BrNO₄
• MW: 378
• CID: 4663912
• Update Time: 2025-06-15

N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-BROMO-BENZOYL)-4,5-DIMETHOXY-PHENYL]-ACETAMIDE
• Acetamide, N-[2-(4-bromobenzoyl)-4,5-dimethoxyphenyl]-
• N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide

• Inchi： InChI=1S/C17H16BrNO4/c1-10(20)19-14-9-16(23-3)15(22-2)8-13(14)17(21)11-4-6-12(18)7-5-11/h4-9H,1-3H3,(H,19,20)
• InChI Key： UXOGQEVNPGAEDU-UHFFFAOYSA-N
• SMILES： CC(NC1=CC(OC)=C(OC)C=C1C(C2=CC=C(Br)C=C2)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 579.5±50.0 °C at 760 mmHg
• Flash Point: 304.3±30.1 °C
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzophenones

Additional information on N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide

Professional Introduction to N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide (CAS No. 886493-92-1)

N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 886493-92-1, features a complex molecular structure that makes it a promising candidate for various applications in drug discovery and development. The presence of both bromine and methoxy substituents in its aromatic ring system contributes to its unique chemical properties, which are being leveraged in cutting-edge research.

The molecular framework of N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide consists of an acetamide moiety linked to a benzene ring substituted with a 4-bromobenzoyl group and two methoxy groups at the 4' and 5' positions. This specific arrangement imparts distinct reactivity and binding capabilities, making it an attractive scaffold for designing novel bioactive molecules. The bromine atom, in particular, serves as a versatile handle for further functionalization through cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are widely employed in the synthesis of complex pharmaceutical intermediates.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various biological pathways relevant to human health. The structural features of N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide have positioned it as a potential lead compound for investigating its pharmacological effects. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression. These findings are particularly intriguing given the increasing demand for selective modulators that can modulate these pathways without significant off-target effects.

The dimethoxy substitution pattern on the benzene ring is particularly noteworthy, as it can influence both the electronic properties and steric environment of the molecule. The methoxy groups are known to enhance solubility and metabolic stability, which are critical factors for drug candidates. Additionally, the presence of these groups can facilitate hydrogen bonding interactions with biological targets, thereby improving binding affinity. This dual role of methoxy groups makes them valuable in medicinal chemistry for tuning pharmacokinetic properties while maintaining biological activity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide to their target proteins with remarkable accuracy. These virtual screening approaches have accelerated the process of identifying promising candidates for further experimental validation. By integrating experimental data with computational models, scientists can refine their understanding of how this compound interacts with biological systems at the molecular level.

The synthesis of N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges efficiently. For instance, palladium-catalyzed cross-coupling reactions have become indispensable tools for constructing carbon-carbon bonds in a controlled manner. These reactions allow for the introduction of bromine and methoxy substituents with high precision, enabling the assembly of intricate molecular architectures.

In conclusion, N-[2-(4-Bromobenzoyl)-4,5-dimethoxyphenyl] acetamide (CAS No. 886493-92-1) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and chemical properties make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover its full pharmacological profile, this compound is likely to play an important role in the development of next-generation drugs targeting critical biological pathways.